Cas no 647839-99-4 (Propanedinitrile, [(2-cyano-4-pyridinyl)methyl](3,3,3-trifluoropropyl)-)

Propanedinitrile, [(2-cyano-4-pyridinyl)methyl](3,3,3-trifluoropropyl)- structure
647839-99-4 structure
Product Name:Propanedinitrile, [(2-cyano-4-pyridinyl)methyl](3,3,3-trifluoropropyl)-
CAS No:647839-99-4
MF:C13H9F3N4
MW:278.232572317123
CID:416835
PubChem ID:71378726
Update Time:2025-04-19

Propanedinitrile, [(2-cyano-4-pyridinyl)methyl](3,3,3-trifluoropropyl)- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile, [(2-cyano-4-pyridinyl)methyl](3,3,3-trifluoropropyl)-
    • 2-[(2-cyanopyridin-4-yl)methyl]-2-(3,3,3-trifluoropropyl)propanedinitrile
    • DTXSID80801330
    • [(2-Cyanopyridin-4-yl)methyl](3,3,3-trifluoropropyl)propanedinitrile
    • 647839-99-4
    • Inchi: 1S/C13H9F3N4/c14-13(15,16)3-2-12(8-18,9-19)6-10-1-4-20-11(5-10)7-17/h1,4-5H,2-3,6H2
    • InChI Key: ANLMLDUIEGETQO-UHFFFAOYSA-N
    • SMILES: FC(CCC(C#N)(C#N)CC1C=CN=C(C#N)C=1)(F)F

Computed Properties

  • Exact Mass: 278.07807
  • Monoisotopic Mass: 278.07793079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 468
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 84.3Ų

Experimental Properties

  • PSA: 84.26
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